Cas no 941993-57-3 (N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide)

• Product Name: N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide
• CAS No: 941993-57-3
• MF: C₁₅H₁₁N₃O₃S
• MW: 313.331141710281
• CID: 5503377
• Update Time: 2025-07-22

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide

• Inchi： 1S/C15H11N3O3S/c1-9(19)13-12(10-5-3-2-4-6-10)17-15(22-13)18-14(20)11-7-8-16-21-11/h2-8H,1H3,(H,17,18,20)
• InChI Key： STNFXJQSKXWSKB-UHFFFAOYSA-N
• SMILES： O1C(C(NC2=NC(C3=CC=CC=C3)=C(C(C)=O)S2)=O)=CC=N1

Additional information on N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide (CAS No. 941993-57-3): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide (CAS No. 941993-57-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The molecular structure of N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide is characterized by a central thiazole ring fused with an oxazole ring and substituted with an acetyl group and a phenyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The thiazole ring is a common motif in many bioactive compounds due to its ability to form hydrogen bonds and π-stacking interactions with biological targets.

Recent studies have highlighted the potential of N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide as a lead compound for the development of novel therapeutic agents. One notable area of research is its activity against various cancer cell lines. In vitro studies have shown that this compound exhibits significant cytotoxicity against human breast cancer (MCF7) and colon cancer (HCT116) cell lines. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Additionally, N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide has been investigated for its antimicrobial properties. Research has demonstrated that it possesses broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant bacterial infections. The compound's ability to disrupt bacterial cell membranes and inhibit protein synthesis contributes to its antimicrobial efficacy.

In the context of drug discovery, the structural flexibility and synthetic accessibility of N-(5-acetyl-4-phenyl-1,3-thiazol-2-y)-1,2-oxazole-5-carboxamide make it an attractive scaffold for further optimization. Chemists can introduce various substituents at different positions on the thiazole and oxazole rings to enhance specific biological activities or improve pharmacokinetic properties. For example, modifications at the acetyl group or the phenyl ring can lead to derivatives with enhanced potency or selectivity.

From a pharmacological standpoint, N-(5-acetyl-4-phenyl-1,3-thiazol-2-y)-1,2-oxazole-5-carboxamide has shown favorable absorption, distribution, metabolism, excretion (ADME) properties in preclinical studies. Its good oral bioavailability and low toxicity profile make it suitable for further development as a therapeutic agent. However, more extensive toxicological evaluations are necessary to ensure its safety in clinical settings.

The potential applications of N-(5-acetyl-4-phenyl-1,3-thiazo l - 2 strong > - y ) - 1 , 2 - oxazol e - 5 - carboxam ide extend beyond oncology and antimicrobial therapy. Researchers are exploring its use in other therapeutic areas such as neurodegenerative diseases and inflammatory disorders. Preliminary studies suggest that this compound may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In conclusion, N-( 5 - acety l stron g > - < stron g > 4 stron g > - < stron g > phen yl stron g > - < stron g > 1 stron g > , < stron g > 3 stron g > - thiazo l strong > - 2 - y ) - 1 , 2 - oxazol e - 5 - carboxam ide (CAS No. 941993 strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> str ong > str ong > str ong > str ong > str ong > str ong > str ong > str ong > str ong > str ong > str ong > str ong > str ong > str ong > str ong > str ong > str ong > str ong > str ong >97< /stro ng>) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Further research is needed to fully elucidate its mechanisms of action and optimize its structure for clinical use. As the field of medicinal chemistry continues to advance, compounds like N-( 5 - acety l stron g > - < stron g > 4 stron g > - < stron g > phen yl stron g > - < stron g > 1 stron g > , < stron g > 3 stron g > - thiazo l stro ng > - 2 - y ) - 1 , 2 - oxazol e - 5 - carboxam ide will play a crucial role in the discovery and development of new drugs to address unmet medical needs.